Cas no 1558277-46-5 (5H,6H,7H-pyrazolo3,2-b1,3oxazin-6-ol)

5H,6H,7H-pyrazolo3,2-b1,3oxazin-6-ol structure
1558277-46-5 structure
Product Name:5H,6H,7H-pyrazolo3,2-b1,3oxazin-6-ol
CAS No:1558277-46-5
MF:C6H8N2O2
MW:140.139921188354
CID:5085359
PubChem ID:84038549
Update Time:2025-10-31

5H,6H,7H-pyrazolo3,2-b1,3oxazin-6-ol Chemical and Physical Properties

Names and Identifiers

    • 5H,6H,7H-Pyrazolo[3,2-b][1,3]oxazin-6-ol
    • 6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-6-ol
    • AT11520
    • 5H,6H,7H-pyrazolo3,2-b1,3oxazin-6-ol
    • SCHEMBL20400355
    • (6S)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-6-ol
    • BS-44628
    • 1558277-46-5
    • (6R)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-6-ol
    • EN300-1091638
    • Inchi: 1S/C6H8N2O2/c9-5-3-8-6(10-4-5)1-2-7-8/h1-2,5,9H,3-4H2
    • InChI Key: QBIRNWYMLTVIOP-UHFFFAOYSA-N
    • SMILES: O1C2=CC=NN2CC(C1)O

Computed Properties

  • Exact Mass: 140.058577502g/mol
  • Monoisotopic Mass: 140.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 47.3

5H,6H,7H-pyrazolo3,2-b1,3oxazin-6-ol Pricemore >>

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Additional information on 5H,6H,7H-pyrazolo3,2-b1,3oxazin-6-ol

Comprehensive Overview of 5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-6-ol (CAS No. 1558277-46-5): Properties, Applications, and Research Insights

The compound 5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-6-ol (CAS No. 1558277-46-5) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. This pyrazolo-oxazine derivative combines a pyrazole ring fused with an oxazine moiety, offering versatile reactivity and potential bioactivity. Researchers are increasingly exploring its applications in drug discovery, particularly as a scaffold for designing novel kinase inhibitors and anti-inflammatory agents, aligning with current trends in precision medicine.

In recent years, the demand for heterocyclic compounds like 5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-6-ol has surged, driven by their role in addressing challenges such as antibiotic resistance and chronic diseases. Its CAS No. 1558277-46-5 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in synthetic chemistry. The compound’s oxazin-6-ol group contributes to hydrogen-bonding interactions, a feature critical for molecular docking studies—a hot topic in AI-driven drug design.

From a synthetic perspective, 5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-6-ol can be synthesized via cyclization reactions involving pyrazole-3-carbaldehydes and amino alcohols, a method optimized for high yields and scalability. Its crystalline structure has been characterized using X-ray diffraction, revealing planar geometry that enhances stacking interactions—a property leveraged in material science applications. Notably, this compound’s logP and solubility profiles make it suitable for formulation studies, a key focus area for pharmaceutical developers.

Environmental and green chemistry trends have also influenced research around CAS No. 1558277-46-5. Scientists are investigating solvent-free synthesis routes and biocatalytic methods to produce this compound, addressing the industry’s shift toward sustainable practices. Furthermore, its potential as a fluorescence probe precursor has been explored, linking it to advancements in bioimaging technologies—a field experiencing rapid growth due to diagnostic innovations.

In summary, 5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-6-ol exemplifies the intersection of traditional heterocyclic chemistry and modern applications. Its CAS No. 1558277-46-5 serves as a gateway to interdisciplinary research, from medicinal chemistry to nanotechnology. As computational tools like molecular modeling evolve, this compound’s versatility ensures its continued relevance in solving real-world scientific challenges.

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